Cas no 858423-50-4 (2-(hydroxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(hydroxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 858423-50-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD24230915
• CID: 5226346
• PubChem ID: 12450334
• Update Time: 2026-03-07

2-(hydroxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-
• 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid
• 858423-50-4
• 2-Hydroxymethyl-cyclopropanecarboxylic acid
• 2-(hydroxymethyl)cyclopropane-1-carboxylic acid

• MDL： MFCD24230915
• Inchi： 1S/C5H8O3/c6-2-3-1-4(3)5(7)8/h3-4,6H,1-2H2,(H,7,8)
• InChI Key： QAKGVPAQOZSDOZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CO

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(hydroxymethyl)cyclopropane-1-carboxylic acid

2-(Hydroxymethyl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

2-(Hydroxymethyl)cyclopropane-1-carboxylic acid, also known by its CAS registry number CAS No. 858423-50-4, is a unique organic compound with significant potential in various chemical and biochemical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention in recent years due to their distinctive chemical properties and structural features. The molecule consists of a cyclopropane ring substituted with a hydroxymethyl group and a carboxylic acid functional group, making it a versatile building block for further chemical modifications.

The synthesis of 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid involves advanced organic chemistry techniques, including ring-opening reactions and subsequent functionalization steps. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in pharmaceuticals and agrochemicals. The compound's structure allows for various modifications, such as esterification or amidation, enabling its use in the development of bioactive molecules with tailored properties.

One of the most promising applications of CAS No. 858423-50-4 lies in its potential as a precursor for drug development. The cyclopropane ring is known for its stability and ability to participate in unique stereochemical interactions, making it an attractive scaffold for designing bioactive compounds. Recent research has explored its role in the development of antibiotics, anti-inflammatory agents, and anticancer drugs, where its structural flexibility plays a pivotal role in achieving desired pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid has shown potential in the field of materials science. Its ability to form stable covalent bonds makes it a valuable component in the synthesis of polymers and advanced materials with tailored mechanical and thermal properties. Researchers have also investigated its use in catalysis, where its unique electronic environment can enhance the efficiency of certain chemical reactions.

The physical and chemical properties of CAS No. 858423-50-4 have been extensively studied to better understand its behavior under various conditions. Its melting point, solubility, and reactivity are critical factors that influence its suitability for different applications. Recent advancements in analytical techniques have enabled more precise characterization of the compound, providing deeper insights into its molecular structure and reactivity.

In terms of environmental impact, 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid has been evaluated for its biodegradability and toxicity profiles. These studies are essential for ensuring that its use in industrial and pharmaceutical settings does not pose significant risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in the chemical industry.

The growing interest in CAS No. 858423-50-4 has led to increased investment in research aimed at expanding its application portfolio. Collaborative efforts between academic institutions and industrial partners have accelerated the discovery of new uses for this compound, particularly in niche markets such as specialty chemicals and fine chemicals. Its versatility as a starting material for complex molecule synthesis positions it as a key player in future innovation across multiple disciplines.

In conclusion, 2-(Hydroxymethyl)cyclopropane-1-carboxylic acid, or CAS No. 858423-50-4, represents a valuable asset in modern chemistry due to its unique structure and diverse applicability. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from drug discovery to materials science. Its continued exploration will undoubtedly lead to groundbreaking advancements that benefit both industry and society at large.